2-Fluoro-5-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester

Specification

• Molecular Formula: C16H21BFNO3
• Molecular Weight: 305.2 g/mol
• IUPAC Name: 1-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• Standard InChI: InChI=1S/C16H21BFNO3/c1-15(2)16(3,4)22-17(21-15)12-10-11(7-8-13(12)18)19-9-5-6-14(19)20/h7-8,10H,5-6,9H2,1-4H3
• Standard InChI Key: SWWWGUOSYKTNIH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)N3CCCC3=O)F

Introduction

Structural Features

Boronic esters like 2-fluoro-5-(2-oxo-1-pyrrolidinyl)phenylboronic acid pinacol ester typically feature a boronic acid functional group protected by a pinacol ester. The presence of a fluorine atom and a pyrrolidinyl moiety attached to the phenyl ring enhances its reactivity and stability. The structural uniqueness of such compounds allows for specific interactions and applications not readily available in simpler analogs.

Applications in Organic Synthesis

Compound Name	Structural Features	Applications
Phenylboronic Acid Pinacol Ester	Lacks fluorine and pyrrolidinyl groups; simpler structure.	General Suzuki-Miyaura reactions.
2-Methoxy-5-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester	Contains methoxy group and pyrrolidinyl moiety.	Enhanced stability and reactivity in organic synthesis.
2,5-Difluoro-4-(2-oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester	Difluoro and pyrrolidinyl substituents.	Versatile applications in synthetic chemistry and medicinal research.

Synthesis Methods

The synthesis of boronic esters typically involves several steps, including the formation of the boronic acid and its subsequent protection with a pinacol ester. Continuous flow reactors may be utilized to enhance efficiency and scalability in industrial settings.